Cas no 2439-02-3 (Kynurenic Acid Sodium)

• Product Name: Kynurenic Acid Sodium
• CAS No: 2439-02-3
• MF: C₁₀H₆NNaO₃
• MW: 211.14931344986
• CID: 2089612
• PubChem ID: 52974250
• Update Time: 2025-06-11

Kynurenic Acid Sodium Chemical and Physical Properties

Names and Identifiers

• Kynurenic acid sodium salt
• Kynurenic Acid Sodium
• 4-Hydroxyquinoline-2-carboxylic acid sodium salt
• Sodium kynurenate
• C10H6NNaO3
• BN0801
• AKOS024457753
• sodium;4-oxo-1H-quinoline-2-carboxylate
• Sodium 4-hydroxyquinoline-2-carboxylate
• SB46308
• CS-0028676
• HB0363
• G13793
• KynurenicAcidSodium
• HY-107512
• 2439-02-3
• Kynurenic acid (sodium)

• Inchi： 1S/C10H7NO3.Na/c12-9-5-8(10(13)14)11-7-4-2-1-3-6(7)9;/h1-5H,(H,11,12)(H,13,14);/q;+1/p-1
• InChI Key： RCAZGXKUQDXSSK-UHFFFAOYSA-M
• SMILES： [Na+].O=C1C=C(C(=O)[O-])NC2C=CC=CC=21

Computed Properties

• Exact Mass: 211.02453734g/mol
• Monoisotopic Mass: 211.02453734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2

Kynurenic Acid Sodium Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Kynurenic Acid Sodium

Comprehensive Guide to Kynurenic Acid Sodium (CAS No. 2439-02-3): Properties, Applications, and Research Insights

Kynurenic Acid Sodium (CAS No. 2439-02-3) is a sodium salt derivative of kynurenic acid, a naturally occurring metabolite of the amino acid tryptophan. This compound has garnered significant attention in recent years due to its potential therapeutic applications, particularly in neuroscience and immunology. Researchers and healthcare professionals are increasingly interested in its role as an endogenous neuroprotectant and its ability to modulate glutamate receptors, making it a hot topic in discussions about neurodegenerative diseases and mental health.

The chemical structure of Kynurenic Acid Sodium features a quinoline skeleton with a carboxylate group, which is critical for its biological activity. Its solubility in water, attributed to the sodium salt form, enhances its bioavailability and makes it suitable for various in vitro and in vivo studies. This property is particularly valuable for researchers exploring its effects on the central nervous system (CNS) and its potential as a diagnostic or therapeutic agent.

One of the most frequently searched questions about Kynurenic Acid Sodium is its mechanism of action. Studies suggest that it acts as a competitive antagonist at the glycine site of the N-methyl-D-aspartate (NMDA) receptor and as a non-competitive antagonist at the α7 nicotinic acetylcholine receptor. These interactions are pivotal in understanding its neuroprotective effects, which are currently being investigated in conditions like Alzheimer's disease, Parkinson's disease, and schizophrenia. The growing interest in natural neuroprotectants has further amplified the demand for high-quality Kynurenic Acid Sodium in research settings.

Another area of interest is the compound's potential anti-inflammatory properties. Recent studies highlight its ability to inhibit pro-inflammatory cytokines, making it a candidate for research in autoimmune disorders and chronic inflammation. This aligns with the broader trend of exploring endogenous metabolites as alternatives to synthetic anti-inflammatory drugs, a topic frequently discussed in medical forums and publications.

From a commercial perspective, Kynurenic Acid Sodium is available in various purity grades, with ≥98% purity being the most sought-after for research applications. Suppliers often emphasize its stability, low toxicity, and compatibility with standard laboratory protocols. These features make it a reliable choice for high-throughput screening and preclinical studies, addressing the needs of pharmaceutical and academic researchers alike.

In summary, Kynurenic Acid Sodium (CAS No. 2439-02-3) represents a promising area of research at the intersection of neuroscience, immunology, and drug development. Its multifaceted biological activities and compatibility with modern research techniques position it as a valuable tool for scientists tackling some of the most challenging health issues of our time. As interest in endogenous neuroprotectants and anti-inflammatory agents grows, this compound is likely to remain a focal point in both scientific literature and online discussions.